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Compound of Interest

Compound Name: Terfenadine-d3

Cat. No.: B12057917

Essential Safety and Handling Guide for
Terfenadine-d3

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Terfenadine-d3. The following
procedures are designed to ensure the safe handling of this compound and to minimize risk of
exposure and environmental contamination.

Personal Protective Equipment (PPE)

When handling Terfenadine-d3, a deuterated analog of Terfenadine, it is crucial to utilize
appropriate personal protective equipment to prevent skin contact, inhalation, and eye
exposure. The following PPE is recommended:

o Gloves: Nitrile or low-protein, powder-free latex gloves are recommended. For extended
contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes)
should be used. Double gloving may be considered for enhanced protection.[1] PVC and
other types of gloves may also be suitable.[1]

e Protective Clothing: A laboratory coat is suitable for handling small quantities (up to 500
grams).[1] For larger quantities, a disposable, low-permeability coverall is recommended.[1]
Protective shoe covers should also be worn.[1]

o Eye Protection: Safety glasses or goggles are required to protect against dust particles.[1][2]
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o Respiratory Protection: A dust respirator should be worn, especially when there is a risk of
dust generation.[1] In situations where significant dust may become airborne, a positive flow
mask is recommended.[3]

Quantitative Toxicity Data

The following table summarizes the available toxicity data for the parent compound,
Terfenadine. This information should be considered relevant for the handling of Terfenadine-
d3.

Route of Administration Species Dose

Oral LD50 Rat 5000 mg/kg[1]
Intraperitoneal LD50 Rat 154 mg/kg[1]
Subcutaneous LD50 Rat >1250 mg/kg[1]
Oral LD50 Mouse 5000 mg/kg[1]
Intraperitoneal LD50 Mouse 246 mg/kg[1]
Subcutaneous LD50 Mouse >4500 mg/kg[1]
Oral LD? Dog >1500 mg/kg[1]
Oral LD50 Guinea Pig >2000 mg/kg[1]
Oral TDLo Child 3 mg/kg[1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. LD?: Lethal
Dose, unspecified percentage. TDLo: Lowest Published Toxic Dose.

Operational Plan for Handling Terfenadine-d3

This section outlines the step-by-step procedures for the safe handling of Terfenadine-d3 from
receipt to disposal.

Receiving and Storage

» Upon receipt, inspect the container for any damage or leaks.
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e Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[2]

» Keep the container tightly closed when not in use.[1][2]

Preparation and Handling

» All handling of Terfenadine-d3 powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood to avoid dust generation and inhalation.[1]

Before handling, ensure all required PPE is correctly worn.

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1][4]

Do not eat, drink, or smoke in the area where Terfenadine-d3 is handled.[1]

After handling, always wash hands thoroughly with soap and water.[1]

Spill Response

e Minor Spills:
o Alert personnel in the immediate area.
o Wear appropriate PPE, including a dust respirator.[1]
o Use dry clean-up procedures to avoid generating dust.[1]

o Carefully sweep or vacuum up the spilled material. If using a vacuum, it must be fitted with
a HEPA filter.[1]

o Place the collected waste into a sealed, labeled container for disposal.[1]
o Clean the spill area with a damp cloth and then wash with soap and water.
e Major Spills:

o Evacuate the area and alert emergency responders.[1]
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o Contain the spillage and prevent it from entering drains or waterways.[1]
o Follow the instructions of the emergency response team.

Disposal Plan

All waste containing Terfenadine-d3 must be handled as hazardous waste and disposed of in
accordance with local, state, and federal regulations.[1]

e Solid Waste:

o Collect all solid waste, including contaminated PPE (gloves, disposable lab coats), in a
designated, clearly labeled hazardous waste container.

o Containers should be sealed to prevent the release of dust.[1]
e Liquid Waste:

o If Terfenadine-d3 is dissolved in a solvent, the resulting solution must be collected in a
labeled hazardous waste container.

e Environmental Precautions:

o Terfenadine is toxic to aquatic organisms and may cause long-term adverse effects in the
aguatic environment.[1][5]

o Do not allow the product or its waste to enter drains, sewers, or waterways.[1][5]

Workflow for Handling and Disposal of Terfenadine-
d3
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Caption: Workflow for the safe handling and disposal of Terfenadine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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